Cas no 1119450-93-9 ({(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}acetic acid)

• Product Name: {(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}acetic acid
• CAS No: 1119450-93-9
• MF: C₁₁H₁₇N₃O₄S
• MW: 287.335381269455
• CID: 1072422
• PubChem ID: 25219313
• Update Time: 2025-04-20

{(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}acetic acid Chemical and Physical Properties

Names and Identifiers

• {[(5-{[(3-Methylbutyl)amino]carbonyl}-1,2,4-oxadiazol-3-yl)methyl]thio}acetic acid
• [({5-[(3-methylbutyl)carbamoyl]-1,2,4-oxadiazol-3-yl}methyl)sulfanyl]acetic acid
• 2-[[5-(3-methylbutylcarbamoyl)-1,2,4-oxadiazol-3-yl]methylsulfanyl]acetic acid
• DTXSID001128752
• AKOS005171299
• 2-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)aceticacid
• 1119450-93-9
• 2-(((5-(Isopentylcarbamoyl)-1,2,4-oxadiazol-3-yl)methyl)thio)acetic acid
• 2-[({5-[(3-methylbutyl)carbamoyl]-1,2,4-oxadiazol-3-yl}methyl)sulfanyl]acetic acid
• 2-[[[5-[[(3-Methylbutyl)amino]carbonyl]-1,2,4-oxadiazol-3-yl]methyl]thio]acetic acid
• ALBB-004358
• LS-01642
• STK503135
• ([(5-([(3-Methylbutyl)amino]carbonyl)-1,2,4-oxadiazol-3-yl)methyl]thio)acetic acid
• MFCD12026886
• {(5-{(3-Methylbutyl)aminocarbonyl}-1,2,4-oxadiazol-3-yl)methylthio}acetic acid

• MDL： MFCD12026886
• Inchi： 1S/C11H17N3O4S/c1-7(2)3-4-12-10(17)11-13-8(14-18-11)5-19-6-9(15)16/h7H,3-6H2,1-2H3,(H,12,17)(H,15,16)
• InChI Key： XSWPLOFBPMFKRU-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=NOC(C(NCCC(C)C)=O)=N1

Computed Properties

• Exact Mass: 287.09397721g/mol
• Monoisotopic Mass: 287.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 131Ų